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The following table consolidates key preclinical safety and property data for Rebastinib from a 2023 study

published in Anticancer Research [1].

Assessment Type Test/Parameter Result / Finding

Genetic Toxicity Ames Test Negative (Indicates "reasonable safety") [1]

Cardiac Safety hERG Assay No significant inhibition reported [1]

Drug-Like Properties In Vitro ADME Panel Favorable profile [1]

Pharmacokinetics In Vivo (Mice & Rats) High oral bioavailability [1]

Experimental Protocol for the Ames Test

While the specific experimental details for Rebastinib's Ames test are not fully detailed in the accessible

summary, the test is a standardized regulatory procedure. The general methodology is outlined below, which

you can use as a guide for your own testing.

The bacterial reverse mutation test (Ames test) is an in vitro assay that uses specific strains of Salmonella

typhimurium and Escherichia coli to detect point mutations caused by test substances. A standard protocol is

as follows [1]:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s547894?utm_src=pdf-body
https://www.smolecule.com/products/s547894?utm_src=pdf-interest
https://www.smolecule.com/products/s547894?utm_src=pdf-body
https://ar.iiarjournals.org/content/43/6/2609
https://ar.iiarjournals.org/content/43/6/2609
https://ar.iiarjournals.org/content/43/6/2609
https://ar.iiarjournals.org/content/43/6/2609
https://ar.iiarjournals.org/content/43/6/2609
https://www.smolecule.com/products/s547894?utm_src=pdf-body
https://ar.iiarjournals.org/content/43/6/2609
https://www.smolecule.com/products/s547894?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Principle: It assesses the mutagenic potential of a compound by measuring its ability to induce

reversions in histidine- or tryptophan-dependent tester strains, allowing them to grow in the absence
of these essential amino acids.

Tester Strains: Commonly used strains include S. typhimurium TA98, TA100, TA1535, TA1537, and
E. coli WP2 uvrA.

Procedure: The test is performed with and without metabolic activation, typically using a rat liver S9
fraction, to simulate mammalian metabolic conditions.

The test substance (Rebastinib), positive control mutagens, and vehicle (negative control) are
incubated with the tester strains and a minimal amount of histidine/tryptophan in a top agar

overlay.
The mixtures are plated onto minimal glucose agar plates.

After 48-72 hours of incubation at 37°C, the number of revertant colonies on each plate is
counted.

Data Analysis & Interpretation: The test substance is considered non-mutagenic if there is no
significant, dose-related increase in the mean number of revertant colonies in any strain compared to

the vehicle control.

The workflow of this procedure is as follows:
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Preparation & Plating

Incubation & Analysis

Start Ames Test

Prepare tester strain
bacteria

Prepare test substance
(Rebastinib), controls,

and S9 mix

Mix bacteria, test substance,
and S9 mix with top agar

Pour mixture onto
minimal glucose agar plate

Incubate plates at 37°C
for 48-72 hours

Count revertant
colonies per plate

Compare revertant counts:
Test vs. Control groups

Interpret Result:
Negative (Non-mutagenic)
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Click to download full resolution via product page

How to Access More Detailed Data

For complete and definitive data, including the exact number of tester strains used, the dose concentrations

tested, and the precise revertant colony counts, I recommend:

Accessing the Full Paper: The study, "The Suppressive Effect of Rebastinib on Triple-negative
Breast Cancer Tumors Involves Multiple Mechanisms of Action," is published in Anticancer Research
(June 2023). You or your institution may have a subscription to access the full text [1].

Consulting Regulatory Filings: Detailed, study report-level non-clinical safety data, including the
Ames test, is typically available in the Investigator's Brochure (IB) or can be found in regulatory

documents submitted to agencies like the FDA or EMA.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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